4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-benzyl-N-(4-ethylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N3O/c1-2-17-8-10-19(11-9-17)21-20(24)23-14-12-22(13-15-23)16-18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3,(H,21,24)
• InChI Key: FZPGLRORUCDASH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide, also known as BRL-15572, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested that it acts as a selective antagonist of the 5-HT2C receptor, a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, appetite, and sleep, and its blockade by this compound may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. These biochemical and physiological effects may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide in lab experiments is its selectivity for the 5-HT2C receptor, which allows for more specific targeting of this receptor subtype. However, its limited solubility in water may pose a challenge in certain experimental setups.

Future Directions

There are several potential future directions for research on 4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of substance use disorders, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in the treatment of obesity, as the 5-HT2C receptor is involved in the regulation of appetite. Further studies are needed to explore these potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide involves the reaction of 4-benzylpiperazine with 4-ethylbenzoic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

4-benzyl-N-(4-ethylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, indicating its potential use as a treatment for these disorders.